3-(3-((3-(dimethylamino)pyrazin-2-yl)oxy)piperidine-1-carbonyl)-1-methylpyridin-2(1H)-one

• IUPAC Name: 3-[3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidine-1-carbonyl]-1-methylpyridin-2-one
• InChI: InChI=1S/C18H23N5O3/c1-21(2)15-16(20-9-8-19-15)26-13-6-4-11-23(12-13)18(25)14-7-5-10-22(3)17(14)24/h5,7-10,13H,4,6,11-12H2,1-3H3
• InChI Key: DXNSCNCKPBGKNV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)N2CCCC(C2)OC3=NC=CN=C3N(C)C
• Molecular Formula: C18H23N5O3
• Molecular Weight: 357.4 g/mol

Description

3-(3-((3-(dimethylamino)pyrazin-2-yl)oxy)piperidine-1-carbonyl)-1-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C18H23N5O3 and its molecular weight is 357.414. The purity is usually 95%.
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Scientific Research Applications

Structure-Dependent Properties

• Optical Properties : A study by Palion-Gazda et al. (2019) explored the thermal, redox, UV–Vis absorption, and emission properties of derivatives with electron-donating amino groups, including dimethylamine and piperidine, linked to heterocyclic skeletons. They found that these compounds displayed structure-dependent fluorescence properties in both solution and solid state.

Synthesis and Reactions

• Microwave-Assisted Synthesis : El‐Borai et al. (2013) studied the synthesis of pyrazolopyridine derivatives using microwave irradiation. They reported on the antioxidant, antitumor, and antimicrobial activities of these compounds (El‐Borai et al., 2013).
• Novel Synthesis Method : Smaliy et al. (2011) proposed a novel synthesis method for 3-(pyrrolidin-1-yl)piperidine, emphasizing its importance in medicinal chemistry (Smaliy et al., 2011).

Biochemical Applications

• Intramolecular Lewis-Pairs : Körte et al. (2015) investigated compounds with deprotonated methylpyridines leading to organolithium or -potassium compounds. They focused on intramolecular B-N bonds and their reactivity towards various molecules (Körte et al., 2015).
• Antibacterial and Antitumor Activities : Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids with a piperazine linker, which demonstrated significant antibacterial and cytotoxic activities (Mekky & Sanad, 2020).

Other Applications

• Electrochemical Studies : Salsman et al. (2006) examined bridged dimers of oxo-centered triruthenium clusters for their electrochemical properties and electron-transfer rates (Salsman et al., 2006).